Cas no 58416-23-2 (2-Thiopheneacetic acid, phenylmethyl ester)

2-Thiopheneacetic acid, phenylmethyl ester structure
58416-23-2 structure
Product Name:2-Thiopheneacetic acid, phenylmethyl ester
CAS No:58416-23-2
MF:C13H12O2S
MW:232.298182487488
CID:1610456
PubChem ID:566309
Update Time:2025-04-21

2-Thiopheneacetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid, phenylmethyl ester
    • benzyl 2-thiophen-2-ylacetate
    • DTXSID60340651
    • SCHEMBL6970386
    • 58416-23-2
    • Benzyl 2-thienylacetate #
    • INAOLJFAUXIMFC-UHFFFAOYSA-N
    • 2-Thiopheneacetic acid, benzyl ester
    • Inchi: 1S/C13H12O2S/c14-13(9-12-7-4-8-16-12)15-10-11-5-2-1-3-6-11/h1-8H,9-10H2
    • InChI Key: INAOLJFAUXIMFC-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.05586
  • Monoisotopic Mass: 232.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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